Cas no 208984-17-2 (3-Pyridinol, 2-nitroso-)

• Product Name: 3-Pyridinol, 2-nitroso-
• CAS No: 208984-17-2
• MF: C₅H₄N₂O₂
• MW: 124.097460746765
• CID: 242063
• PubChem ID: 21698596
• Update Time: 2025-04-19

3-Pyridinol, 2-nitroso- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinol, 2-nitroso-
• 3-Pyridinol,2-nitroso-(9CI)
• SCHEMBL3280497
• 208984-17-2
• DTXSID70617088
• 2-Nitrosopyridin-3-ol

• Inchi： 1S/C5H4N2O2/c8-4-2-1-3-6-5(4)7-9/h1-3,8H
• InChI Key： GXYVLBZWPSSCIB-UHFFFAOYSA-N
• SMILES： OC1C(N=O)=NC=CC=1

Computed Properties

• Exact Mass: 124.02732
• Monoisotopic Mass: 124.027277375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 62.55